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Compound of Interest

Methyl 3-(chlorosulfonyl)-4-
Compound Name:
methylbenzoate

Cat. No.: B1285432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of Methyl 3-(chlorosulfonyl)-4-methylbenzoate, a key intermediate in various
synthetic applications.

Chemical Properties and Identifiers

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a substituted aromatic compound containing
both a sulfonyl chloride and a methyl ester functional group. These reactive sites make it a
versatile building block in medicinal chemistry and materials science.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name methyl 3-(chlorosulfonyl)-4-methylbenzoate

CAS Number 372198-41-9[1][2]

Molecular Formula CoHoCIlO4S[1][2]

Molecular Weight 248.68 g/mol [1][2]

nchi INChl=1S/C9HICIO4S/c1-6-3-4-7(9(11)14-2)5-
8(6)15(10,12)13/h3-5H,1-2H3

InChlKey WOEQFPLAEXQVEJ-UHFFFAOYSA-N

SMILES CC1=C(C=C(C=C1)C(=0)OC)S(=0)(=0)CI[3]

Table 2: Physical and Chemical Properties

Property Value
Off-white to light yellow solid[2] / Pale brown
Appearance .
solid[1]
Boiling Point 363.4 £ 35.0 °C (Predicted)[2]
Density 1.379 + 0.06 g/cm3 (Predicted)[2]

Storage Temperature

2-8°C[2]

Solubility

Data not available

Melting Point

Data not available

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Methyl 3-
(chlorosulfonyl)-4-methylbenzoate.

Table 3: Spectroscopic Data
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Type Data

58.72(d, J= 1.7 Hz, 1H), 8.25 (dd, J = 7.9, 1.7
1H NMR (400 MHz, CDCls) Hz, 1H), 7.52 (d, J = 7.9 Hz, 1H), 3.97 (s, 3H),
2.86 (s, 3H)[1]

LC-MS (APCI-) 229 (M-CI+O, 100%)[1]

Synthesis

The primary synthetic route to Methyl 3-(chlorosulfonyl)-4-methylbenzoate involves a two-
stage process starting from 3-(chlorosulfonyl)-4-methylbenzoic acid.

Materials:

o 3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol)
e Thionyl chloride (SOCI2) (1.0 mL)

e Methanol (MeOH) (5 mL)

Procedure:

Stage 1: Acid Chloride Formation

e A mixture of 3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol) and thionyl
chloride (1.0 mL) is refluxed for 1 hour.

 After the reaction is complete, the excess thionyl chloride is removed in vacuo.
Stage 2: Esterification
e Methanol (5 mL) is added to the residue from Stage 1, and the solution is stirred for 1 hour.

e The solvent is then removed in vacuo to yield Methyl 3-(chlorosulfonyl)-4-methylbenzoate
as a pale brown solid (127 mg, 60% yield).
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Stage 1: Acid Chloride Formation

=
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f
Stage 2: Esterification
Methanol (MeOH) 4> Remove MeOH in vacuo Methyl 3-(chlorosulfonyl)-4-methylbenzoate

Click to download full resolution via product page
Synthesis workflow for Methyl 3-(chlorosulfonyl)-4-methylbenzoate.

Reactivity

The reactivity of Methyl 3-(chlorosulfonyl)-4-methylbenzoate is dominated by its two
functional groups: the sulfonyl chloride and the methyl ester.

The sulfonyl chloride group is a potent electrophile and readily reacts with nucleophiles.

» Sulfonamide Formation: It reacts with primary and secondary amines to form the
corresponding sulfonamides. This is a common and robust reaction in medicinal chemistry

for creating diverse libraries of compounds.

o Sulfonate Ester Formation: Reaction with alcohols leads to the formation of sulfonate esters.
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Primary or Secondary Amine (Rz2NH) *
’—V Sulfonamide Derivative

Methyl 3-(chlorosulfonyl)-4-methylbenzoate
Alcohol (ROH)

Sulfonate Ester Derivative

Click to download full resolution via product page
Reactivity of the sulfonyl chloride group.
The methyl ester group can undergo nucleophilic acyl substitution.

» Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed to the

corresponding carboxylic acid.

+ Amidation: Reaction with amines, often at elevated temperatures or with a catalyst, can

convert the ester to an amide.
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Water (H20)
(Acid or Base Catalyst)

Carboxylic Acid Derivative

Methyl 3-(chlorosulfonyl)-4-methylbenzoate
Amine (RzNH)
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Reactivity of the methyl ester group.

Safety Information

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a corrosive and hazardous chemical that
should be handled with appropriate safety precautions.

Table 4: GHS Hazard Information

Hazard Description
Pictogram
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements
damage

P260, P264, P280, P301+P330+P331,
P302+P361+P354, P304+P340,
P305+P354+P338, P316, P321, P363, P405,
and P501

Precautionary Statements
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It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety goggles. A safety
data sheet (SDS) should be consulted before use. This compound is known to be corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1285432?utm_src=pdf-custom-synthesis
https://www.jove.com/science-education/v/12542/amines-to-sulfonamides-the-hinsberg-test
https://www.scilit.com/publications/a0044b984ad77a1b6b582b0860a90a32
https://amp.chemicalbook.com/ProductChemicalPropertiesCB51523305_EN.htm
https://www.benchchem.com/product/b1285432#methyl-3-chlorosulfonyl-4-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b1285432#methyl-3-chlorosulfonyl-4-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b1285432#methyl-3-chlorosulfonyl-4-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b1285432#methyl-3-chlorosulfonyl-4-methylbenzoate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1285432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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